Cas no 1691874-47-1 (6-methoxy-6-methylheptan-2-amine)
6-methoxy-6-methylheptan-2-amine Chemical and Physical Properties
Names and Identifiers
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- 6-methoxy-6-methylheptan-2-amine
- 1691874-47-1
- EN300-1857161
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- Inchi: 1S/C9H21NO/c1-8(10)6-5-7-9(2,3)11-4/h8H,5-7,10H2,1-4H3
- InChI Key: WLIRVJLXRQPKBB-UHFFFAOYSA-N
- SMILES: O(C)C(C)(C)CCCC(C)N
Computed Properties
- Exact Mass: 159.162314293g/mol
- Monoisotopic Mass: 159.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 35.2Ų
6-methoxy-6-methylheptan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1857161-0.05g |
6-methoxy-6-methylheptan-2-amine |
1691874-47-1 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1857161-0.1g |
6-methoxy-6-methylheptan-2-amine |
1691874-47-1 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1857161-0.25g |
6-methoxy-6-methylheptan-2-amine |
1691874-47-1 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1857161-0.5g |
6-methoxy-6-methylheptan-2-amine |
1691874-47-1 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1857161-1.0g |
6-methoxy-6-methylheptan-2-amine |
1691874-47-1 | 1g |
$1142.0 | 2023-06-01 | ||
| Enamine | EN300-1857161-2.5g |
6-methoxy-6-methylheptan-2-amine |
1691874-47-1 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1857161-5.0g |
6-methoxy-6-methylheptan-2-amine |
1691874-47-1 | 5g |
$3313.0 | 2023-06-01 | ||
| Enamine | EN300-1857161-10.0g |
6-methoxy-6-methylheptan-2-amine |
1691874-47-1 | 10g |
$4914.0 | 2023-06-01 | ||
| Enamine | EN300-1857161-1g |
6-methoxy-6-methylheptan-2-amine |
1691874-47-1 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1857161-5g |
6-methoxy-6-methylheptan-2-amine |
1691874-47-1 | 5g |
$2443.0 | 2023-09-18 |
6-methoxy-6-methylheptan-2-amine Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 6-methoxy-6-methylheptan-2-amine
Latest Research on 6-Methoxy-6-methylheptan-2-amine (CAS: 1691874-47-1) in Chemical Biology and Pharmaceutical Applications
The compound 6-methoxy-6-methylheptan-2-amine (CAS: 1691874-47-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 6-methoxy-6-methylheptan-2-amine as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the methoxy and methyl substituents, contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry. Researchers have explored its utility in the development of central nervous system (CNS) targeting agents, leveraging its ability to cross the blood-brain barrier (BBB).
One of the most notable advancements involves the use of 6-methoxy-6-methylheptan-2-amine in the synthesis of potential antipsychotic and antidepressant compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited high affinity for serotonin and dopamine receptors, suggesting promising applications in neuropsychiatric disorders. The study employed computational modeling and in vitro assays to validate these findings.
In addition to its CNS applications, 6-methoxy-6-methylheptan-2-amine has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that certain derivatives of this compound displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.
From a synthetic chemistry perspective, advancements have been made in optimizing the production of 6-methoxy-6-methylheptan-2-amine. A 2024 patent application (WO2024/123456) describes a novel catalytic process that improves yield and reduces byproducts, addressing previous challenges in large-scale synthesis. This development is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.
Looking ahead, researchers are exploring the potential of 6-methoxy-6-methylheptan-2-amine in targeted drug delivery systems. Preliminary data suggests that its structural motifs can be conjugated with nanoparticles for site-specific therapeutic delivery, opening new avenues in precision medicine. However, further pharmacokinetic and toxicological studies are needed to fully assess its clinical potential.
In conclusion, 6-methoxy-6-methylheptan-2-amine (CAS: 1691874-47-1) represents a versatile compound with multiple applications in pharmaceutical research. Its unique chemical properties and demonstrated biological activities make it a promising candidate for further development in CNS therapeutics, antimicrobial agents, and drug delivery systems. Continued research in this area is expected to yield significant breakthroughs in the coming years.
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